Cas no 84696-76-4 (9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)-)

9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)- structure
84696-76-4 structure
Product Name:9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)-
CAS No:84696-76-4
MF:C16H27P
MW:250.359345674515
CID:729256
PubChem ID:44150974
Update Time:2025-04-19

9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)-
    • 9-(1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl)-9-phosphabicyclo[3.3.1]nonane
    • 9-(octahydro-1-pentalenyl)-9-phosphabicyclo[3.3.1]nonane
    • 9-(OCTAHYDROPENTALEN-1-YL)-9-PHOSPHABICYCLO[3.3.1]NONANE
    • NS00060940
    • 9-(Octahydro-1-pentalenyl)-9-phosphabicyclo(3.3.1)nonane
    • EINECS 283-682-4
    • 84696-76-4
    • DTXSID601004988
    • Inchi: 1S/C16H27P/c1-4-12-10-11-16(15(12)9-1)17-13-5-2-6-14(17)8-3-7-13/h12-16H,1-11H2
    • InChI Key: WPIXMSMPNWMDFQ-UHFFFAOYSA-N
    • SMILES: P1(C2CCCC1CCC2)C1CCC2CCCC12

Computed Properties

  • Exact Mass: 250.185037859g/mol
  • Monoisotopic Mass: 250.185037859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

9-Phosphabicyclo[3.3.1]nonane,9-(octahydro-1-pentalenyl)- Related Literature

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